2-iodo-1-methoxy-4-(2-nitrovinyl)benzene

• IUPAC Name: 2-iodo-1-methoxy-4-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C9H8INO3/c1-14-9-3-2-7(6-8(9)10)4-5-11(12)13/h2-6H,1H3/b5-4+
• InChI Key: IPZPLTHLJQRFMW-SNAWJCMRSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C[N+](=O)[O-])I
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/[N+](=O)[O-])I
• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol

Description

2-iodo-1-methoxy-4-(2-nitrovinyl)benzene, also known as INB, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research. INB is a nitroalkene compound that contains a vinyl group, an iodine atom, and a methoxy group attached to a benzene ring.

Scientific Research Applications

2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been studied extensively for its potential applications in various fields of research, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. In organic synthesis, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been used as a building block for the synthesis of more complex molecules. In materials science, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been used as a precursor for the synthesis of functional materials such as polymers and nanoparticles.

Mechanism of Action

The mechanism of action of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the induction of oxidative stress. ROS are highly reactive molecules that can cause damage to cellular components such as DNA, proteins, and lipids. 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to induce ROS production in cancer cells, leading to cell death. In addition, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to inhibit the activity of enzymes involved in the inflammation process, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to have a variety of biochemical and physiological effects. In cancer cells, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to induce apoptosis (programmed cell death), inhibit cell proliferation, and inhibit angiogenesis (the formation of new blood vessels). In addition, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to have antimicrobial activity against various bacterial and fungal strains. In terms of its physiological effects, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene in lab experiments is its versatility as a building block for the synthesis of more complex molecules. 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of using 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene is its potential toxicity, as it has been shown to induce ROS production and oxidative stress. Therefore, caution should be taken when handling and using 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene in lab experiments.

Future Directions

There are several future directions for research involving 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene. One potential direction is the development of more potent and selective anticancer agents based on the structure of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene. Another direction is the development of novel materials based on the properties of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene, such as its ability to induce ROS production. In addition, further research is needed to fully understand the mechanism of action of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene and its potential applications in various fields of research.
Conclusion:
In conclusion, 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene is a versatile compound that has potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene and its derivatives in various fields of research.

Synthesis Methods

The synthesis of 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene involves the reaction of iodobenzene with potassium methoxide in the presence of copper(I) iodide to form 2-iodoanisole. This intermediate is then reacted with nitroethylene in the presence of a palladium catalyst to yield 2-iodo-1-methoxy-4-(2-nitrovinyl)benzene. The reaction proceeds via a Heck coupling reaction, which involves the coupling of an aryl halide with an alkene in the presence of a palladium catalyst.